Cas no 56056-60-1 (Benzenethiol, 4-(dodecylthio)-)
56056-60-1 structure
Product Name:Benzenethiol, 4-(dodecylthio)-
CAS No:56056-60-1
MF:C18H30S2
MW:310.560802936554
CID:349956
PubChem ID:57300327
Update Time:2025-04-19
Benzenethiol, 4-(dodecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol, 4-(dodecylthio)-
- 4-dodecylsulfanylbenzenethiol
- SCHEMBL23398351
- DTXSID70720783
- 56056-60-1
- 4-(Dodecylsulfanyl)benzene-1-thiol
-
- Inchi: 1S/C18H30S2/c1-2-3-4-5-6-7-8-9-10-11-16-20-18-14-12-17(19)13-15-18/h12-15,19H,2-11,16H2,1H3
- InChI Key: ATWXOWSCVHZPII-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)S)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 310.1791
- Monoisotopic Mass: 310.17889330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 0
Benzenethiol, 4-(dodecylthio)- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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